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Compound of Interest

Compound Name: (+-)-Tetrahydrozoline

Cat. No.: B1198887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for (+-)-
Tetrahydrozoline to ensure a safe laboratory environment. The following procedural guidance

is designed to minimize risk and establish clear operational plans for personnel.

Hazard Identification and Classification
(+-)-Tetrahydrozoline is classified with several hazards that necessitate careful handling.[1][2]

[3] It is harmful if ingested, can cause significant skin and eye irritation, and may lead to

respiratory irritation.[1][2][3]

Hazard Category GHS Classification
Signal Word & Hazard

Statement

Acute Oral Toxicity Category 4
Warning: H302 - Harmful if

swallowed.[1][2][3]

Skin Irritation Category 2
Warning: H315 - Causes skin

irritation.[1][2][3]

Eye Irritation Category 2A
Warning: H319 - Causes

serious eye irritation.[1][2][3]

Specific Target Organ Toxicity Category 3 (Respiratory)
Warning: H335 - May cause

respiratory irritation.[1][2][3]
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Operational and Safety Plan
A systematic approach to handling (+-)-Tetrahydrozoline is crucial. This involves utilizing

appropriate engineering controls, wearing the correct Personal Protective Equipment (PPE),

and adhering to strict handling and disposal procedures.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering controls should be the primary method for exposure control, supplemented by

appropriate PPE.[4]

Ventilation: Always handle (+-)-Tetrahydrozoline in a well-ventilated area.[1][2] Use a

chemical fume hood to minimize inhalation of dust or vapors.

Eyewash Station: Facilities must be equipped with an eyewash fountain for immediate use in

case of eye contact.[1]

The following table summarizes the required PPE for handling this compound.
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Protection Type Specific Recommendations Standards & Justification

Eye & Face Protection
Chemical safety goggles or a

face shield.[1]

Must be tested and approved

under government standards

like OSHA 29 CFR 1910.133

or EU EN166 to protect

against serious eye irritation.

[1]

Hand Protection
Chemically resistant,

impervious gloves.

Glove selection should be

based on an evaluation of

workplace hazards, duration of

use, and the glove material's

chemical resistance.[1]

Skin & Body Protection

Protective clothing, such as a

lab coat, long sleeves, and

pants.[1][4]

Clothing must be selected

based on the potential for skin

contact and the work

environment.[1]

Respiratory Protection

Not typically required with

adequate engineering controls.

If ventilation is insufficient or

dust is generated, a NIOSH-

approved respirator should be

used.[4][5]

To prevent respiratory tract

irritation.[1][2]

Procedural Workflow for Handling (+-)-Tetrahydrozoline
The following diagram outlines the step-by-step process for safely handling, storing, and

disposing of (+-)-Tetrahydrozoline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://aksci.com/sds/J11133_SDS.pdf
https://aksci.com/sds/J11133_SDS.pdf
https://aksci.com/sds/J11133_SDS.pdf
https://aksci.com/sds/J11133_SDS.pdf
https://cvpproducts.com/wp-content/uploads/2021/10/hbwVisine.pdf
https://aksci.com/sds/J11133_SDS.pdf
https://cvpproducts.com/wp-content/uploads/2021/10/hbwVisine.pdf
https://www.macgill.com/media/pdfs/1659.pdf
https://aksci.com/sds/J11133_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0556A/Tetrahydrozoline-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1198887?utm_src=pdf-body
https://www.benchchem.com/product/b1198887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Storage

Post-Handling & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation
(Fume Hood)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Weigh/Handle Chemical
(Minimize Dust)

Proceed to Handling

Keep Container Tightly Closed

Store in Cool, Dry,
Well-Ventilated Area

Decontaminate Work Area

After Use

Remove & Dispose of PPE Properly
Dispose of Chemical Waste

in Approved Container

Wash Hands Thoroughly

For Next Use

Spill or Exposure Occurs

Follow Spill Cleanup Protocol Follow First Aid Procedures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (+-)-Tetrahydrozoline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1198887?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling and Storage Protocol
Handling:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure the

work area, preferably a chemical fume hood, is properly ventilated.[1]

PPE: Don the appropriate PPE, including safety goggles, impervious gloves, and a lab coat.

[1]

Operation: Avoid all contact with skin, eyes, and clothing.[1] Minimize dust generation and

accumulation during handling.[1]

Hygiene: Do not eat, drink, or smoke in the handling area.[1][2] Wash hands thoroughly with

soap and water immediately after handling the substance.[1][2]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[1]

Storage:

Container: Keep the container tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated area.[1][4]

Incompatibilities: Store away from strong oxidizing agents and other incompatible materials.

[1][2][6]

Security: If required, store in a locked-up area.[1]

Emergency and Disposal Plan
First Aid Measures
Immediate action is required in case of exposure. Always consult a physician and show them

the Safety Data Sheet.[1]
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Exposure Route Immediate First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical aid.[1][2]

Skin Contact

Immediately flush the skin with plenty of running

water for at least 15 minutes while removing

contaminated clothing.[1] Seek immediate

medical attention.[1]

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes. Remove contact lenses if

present and easy to do so.[1][2] Seek immediate

medical attention.[1]

Ingestion

Call a poison center or doctor immediately.[1]

Rinse mouth with water. Do NOT induce

vomiting.[1][2]

Spill Containment and Cleanup
Evacuate & Secure: Keep unprotected personnel away and ensure adequate ventilation.[1]

[2]

Protect: Wear full personal protective equipment, including respiratory protection if

necessary.[1][2]

Contain: Prevent the spill from spreading or entering drains.[1][2]

Clean: For solid spills, sweep or vacuum the material and place it into a suitable, labeled

disposal container.[1] For liquid spills, absorb with an inert material (e.g., diatomite, universal

binders) and place in the disposal container.[1][2]

Decontaminate: Clean the spill area thoroughly.[2]

Waste Disposal Plan
The disposal of (+-)-Tetrahydrozoline must be handled as chemical waste.
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Classification: Chemical waste generators must determine if the waste is classified as

hazardous under US EPA guidelines (40 CFR 261.3) or other local regulations.[1]

Containerization: Collect waste in an appropriately labeled, sealed container. Do not mix with

other waste.

Disposal: Dispose of the contents and container at an approved waste disposal plant.[1]

Adhere strictly to all federal, state, and local environmental regulations.[1]

Prohibition: Do not flush the material down the toilet or discard it in the trash.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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